Cas no 632291-68-0 (Methyl 2-acetamido-3-methyl-5-nitrobenzoate)

• Product Name: Methyl 2-acetamido-3-methyl-5-nitrobenzoate
• CAS No: 632291-68-0
• MF: C₁₁H₁₂N₂O₅
• MW: 252.223382949829
• CID: 1648607
• PubChem ID: 4035855
• Update Time: 2025-06-11

Methyl 2-acetamido-3-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-acetamido-3-methyl-5-nitrobenzoate
• methyl 2-(acetylamino)-3-methyl-5-nitrobenzoate
• SBB002558
• ZERO/005558
• AC1N1TE4
• CTK6I9167
• MolPort-001-757-986
• STK776290
• ZINC04343151
• methyl 2-(acetylamino)-3-methyl-5-nitrobenzoate; SBB002558; ZERO/005558; AC1N1TE4; CTK6I9167; MolPort-001-757-986; STK776290; ZINC04343151;
• DTXSID00398676
• 632291-68-0
• AKOS005618142
• CS-0322770

• Inchi： 1S/C11H12N2O5/c1-6-4-8(13(16)17)5-9(11(15)18-3)10(6)12-7(2)14/h4-5H,1-3H3,(H,12,14)
• InChI Key： CTRBXYMUCRFWGM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CC(C)=C1NC(C)=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 252.07462149g/mol
• Monoisotopic Mass: 252.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Additional information on Methyl 2-acetamido-3-methyl-5-nitrobenzoate

Methyl 2-acetamido-3-methyl-5-nitrobenzoate (CAS No. 632291-68-0): A Comprehensive Overview

Methyl 2-acetamido-3-methyl-5-nitrobenzoate, identified by its CAS number 632291-68-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its nitro and amide functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural features of Methyl 2-acetamido-3-methyl-5-nitrobenzoate contribute to its potential applications in drug development, particularly in the exploration of novel therapeutic agents.

The nitro group at the 5-position and the acetamido group at the 2-position of the benzene ring are key structural elements that influence the reactivity and biological activity of this compound. The presence of these functional groups allows for further chemical modifications, making it a versatile building block in organic synthesis. Researchers have been particularly interested in leveraging these structural features to develop new compounds with enhanced pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The nitro group in Methyl 2-acetamido-3-methyl-5-nitrobenzoate can be reduced to an amine, which can then be further functionalized to produce more complex molecules. This transformation has been widely used in the synthesis of pharmacologically active agents.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized derivatives of Methyl 2-acetamido-3-methyl-5-nitrobenzoate to develop novel inhibitors targeting specific enzymatic pathways involved in disease processes. These inhibitors have shown promising results in preclinical studies, highlighting the compound's potential as a lead molecule in drug discovery.

The acetamido group at the 2-position also plays a crucial role in determining the biological activity of this compound. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Such interactions are critical for developing drugs that exhibit high selectivity and low toxicity. The combination of these structural features makes Methyl 2-acetamido-3-methyl-5-nitrobenzoate an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Methyl 2-acetamido-3-methyl-5-nitrobenzoate. These improvements have not only reduced production costs but also enhanced the quality and purity of the final product. Such advancements are crucial for supporting ongoing research and development efforts in pharmaceutical companies and academic institutions.

The applications of Methyl 2-acetamido-3-methyl-5-nitrobenzoate extend beyond drug development. This compound has also been explored as a key intermediate in the synthesis of dyes, agrochemicals, and other specialty chemicals. Its versatility makes it a valuable asset in various industrial applications, contributing to innovation across multiple sectors.

In conclusion, Methyl 2-acetamido-3-methyl-5-nitrobenzoate (CAS No. 632291-68-0) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new uses for this compound, its importance is likely to grow, driving further innovation and discovery.